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Diethyl Carbonate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl carbonate (DEC) is an organic compound with the formula OC(OCH₂CH₃)₂. It is a

colorless liquid with a mild, pleasant odor.[1] DEC has garnered significant interest across

various scientific disciplines, including pharmaceuticals, due to its versatile properties. It serves

as a valuable solvent, a reactant in organic synthesis, and a component in electrolyte solutions

for lithium-ion batteries.[2][3][4] This technical guide provides an in-depth overview of the

physical and chemical properties of diethyl carbonate, complete with experimental protocols

and graphical representations to support research and development activities.

Physical Properties of Diethyl Carbonate
The physical properties of diethyl carbonate are well-documented and are crucial for its

application in various experimental and industrial settings. A summary of these properties is

presented in the table below.
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Property Value Reference

Molecular Formula C₅H₁₀O₃ [1][2]

Molecular Weight 118.13 g/mol [1][5]

Appearance Colorless liquid [2][6]

Odor Mild, pleasant, ethereal [1][4]

Density 0.975 g/cm³ at 25 °C [2][3]

Melting Point -43 °C [4][6]

Boiling Point 126-128 °C [3][4]

Flash Point 25 °C (closed cup) [6]

Solubility in Water Insoluble [1][2]

Solubility in Organic Solvents
Soluble in alcohol, ether, and

other organic solvents
[3][4]

Vapor Pressure 10 mmHg at 23.8 °C [3]

Vapor Density 4.1 (air = 1) [3]

Refractive Index 1.384 at 20 °C [3]

Chemical Properties and Reactions
Diethyl carbonate exhibits reactivity characteristic of carbonic acid esters. Its key chemical

transformations include hydrolysis, transesterification, and combustion.

Hydrolysis
Diethyl carbonate can be hydrolyzed to ethanol and carbon dioxide. This reaction is typically

slow under neutral conditions but can be accelerated by the presence of acids or bases.

Reaction: (C₂H₅O)₂CO + H₂O ⇌ 2 C₂H₅OH + CO₂

Transesterification
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Transesterification is a key reaction of diethyl carbonate, often employed in the synthesis of

other organic carbonates. For example, the reaction of diethyl carbonate with other alcohols

in the presence of a catalyst yields a new carbonate and ethanol. A common industrial

application is the transesterification of dimethyl carbonate with ethanol to produce diethyl
carbonate and ethyl methyl carbonate.[7]

Reaction: (CH₃O)₂CO + 2 C₂H₅OH ⇌ (C₂H₅O)₂CO + 2 CH₃OH

Combustion
As an organic compound, diethyl carbonate is flammable and undergoes combustion to

produce carbon dioxide and water.

Reaction: 2 (C₂H₅O)₂CO + 13 O₂ → 10 CO₂ + 10 H₂O

Experimental Protocols
Determination of Physical Properties
1. Measurement of Density using a Pycnometer

This method provides a precise determination of the density of liquid diethyl carbonate.

Apparatus: Pycnometer, analytical balance, thermometer, water bath.

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately (m₁).

Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂).

The temperature of the water should be recorded.

Empty and dry the pycnometer completely.

Fill the pycnometer with diethyl carbonate at the same temperature as the water and

weigh it (m₃).

The density of diethyl carbonate (ρ_DEC) is calculated using the formula: ρ_DEC = [(m₃

- m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the density of water at the recorded
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temperature.

2. Determination of Boiling Point using the Thiele Tube Method

This micro-method is suitable for determining the boiling point of a small sample of diethyl
carbonate.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating source (e.g., Bunsen burner or hot plate), mineral oil.

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Place a small amount (a few milliliters) of diethyl carbonate into the small test tube.

Place the capillary tube, with its open end downwards, into the test tube containing the

diethyl carbonate.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of

the thermometer is level with the sample.

Immerse the thermometer and the attached test tube into the mineral oil in the Thiele tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube.[8] Record this temperature.

3. Measurement of Flash Point using a Small-Scale Closed-Cup Apparatus (ASTM D3278)
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This standard test method is used to determine the flash point of flammable liquids like diethyl
carbonate.[1][2][6]

Apparatus: Small-scale closed-cup flash point tester, thermometer.

Procedure:

Ensure the apparatus is clean and dry.

Cool the sample cup to the expected flash point minus approximately 5°C.

Introduce 2 mL of the diethyl carbonate sample into the cup.

Place the lid on the cup and insert the thermometer.

Apply a heat source to the apparatus to increase the temperature at a slow, constant rate

(approximately 1°C per minute).

At regular temperature intervals (e.g., every 1°C), apply the test flame by opening the

shutter.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a distinct flash inside the cup.[1][2]

Chemical Reaction Protocols
1. Laboratory Scale Hydrolysis of Diethyl Carbonate

This protocol outlines a basic procedure for the hydrolysis of diethyl carbonate.

Materials: Diethyl carbonate, deionized water, acid or base catalyst (e.g., dilute HCl or

NaOH), round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, and stir bar.

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, add a measured volume of

diethyl carbonate and deionized water.

Add a catalytic amount of either acid or base.
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Attach a reflux condenser and place the flask in a heating mantle on a magnetic stirrer.

Heat the mixture to reflux with continuous stirring for a specified period.

The reaction can be monitored by techniques such as gas chromatography (GC) to

observe the disappearance of diethyl carbonate and the appearance of ethanol.

Upon completion, the reaction mixture can be neutralized (if a catalyst was used) and the

products can be separated by distillation.

2. Transesterification of Dimethyl Carbonate to Diethyl Carbonate

This procedure describes a laboratory-scale synthesis of diethyl carbonate via

transesterification.[7]

Materials: Dimethyl carbonate, ethanol, catalyst (e.g., sodium methoxide or a solid base

catalyst), round-bottom flask, fractional distillation apparatus, heating mantle, magnetic

stirrer, and stir bar.

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a fractional distillation setup,

combine dimethyl carbonate and an excess of ethanol.

Add the catalyst to the reaction mixture.

Heat the mixture to reflux with vigorous stirring. The temperature at the top of the

distillation column should be monitored.

Methanol, being the more volatile component, will be formed and can be removed by

fractional distillation, driving the equilibrium towards the formation of diethyl carbonate.[7]

The reaction progress can be monitored by analyzing the composition of the distillate and

the reaction mixture using GC.

After the reaction is complete, the catalyst is neutralized or filtered off.
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The remaining mixture is then purified by fractional distillation to isolate the diethyl
carbonate.

Visualizations

Physical Properties

Diethyl Carbonate
(C5H10O3)

Appearance:
Colorless Liquid

Odor:
Mild, Ethereal

Density:
0.975 g/cm³

Melting Point:
-43 °C

Boiling Point:
126-128 °C

Flash Point:
25 °C

Solubility:
Insoluble in Water

Soluble in Organics

Click to download full resolution via product page

Caption: Key physical properties of Diethyl Carbonate.
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Key Chemical Reactions
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Caption: Major chemical reactions involving Diethyl Carbonate.

Transesterification Experimental Workflow

Start:
Combine Dimethyl Carbonate,

Ethanol, and Catalyst

Heat to Reflux
with Stirring

Fractionally Distill
Methanol

Monitor Reaction
(e.g., by GC)

Neutralize/Filter
Catalyst

Reaction Complete Purify by
Fractional Distillation

End:
Pure Diethyl Carbonate

Click to download full resolution via product page

Caption: Experimental workflow for Diethyl Carbonate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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